4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1-(2-thienylsulfonyl)piperidine

• IUPAC Name: 3-phenyl-5-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H17N3O3S2/c21-25(22,15-7-4-12-24-15)20-10-8-14(9-11-20)17-18-16(19-23-17)13-5-2-1-3-6-13/h1-7,12,14H,8-11H2
• InChI Key: PKRFFJIEBANWKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=NO2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H17N3O3S2
• Molecular Weight: 375.5 g/mol

Description

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1-(2-thienylsulfonyl)piperidine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and Spectral Analysis : Compounds with the 1,3,4-oxadiazole moiety, including structures similar to "4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1-(2-thienylsulfonyl)piperidine", have been synthesized and analyzed. These compounds exhibit significant biological activities, including enzyme inhibition and potential anticancer properties (Khalid et al., 2016), (Rehman et al., 2018).

Antibacterial Studies

• Antibacterial Activity : Certain derivatives have been synthesized and screened for their antibacterial efficacy, demonstrating moderate to significant activity against various Gram-negative and Gram-positive bacteria (Iqbal et al., 2017).

Anticancer Agents

• Anticancer Potential : Research has focused on evaluating the anticancer activities of compounds bearing the 1,3,4-oxadiazole structure. Some derivatives have shown promising anticancer potential, suggesting further in vivo studies are warranted (Rehman et al., 2018).

Structural and Computational Analysis

• Crystal Structure and DFT Calculations : Studies involving crystal structure and computational density functional theory (DFT) calculations have provided insights into the reactive sites of the molecules, contributing to the understanding of their biological activities (Kumara et al., 2017).

Cyclin-Dependent Kinase Inhibitors

• CDK Inhibitors : Exploratory studies have identified compounds that act as inhibitors of cyclin-dependent kinases, offering potential therapeutic applications in cancer treatment (Griffin et al., 2006).

Alzheimer’s Disease Treatment

• Alzheimer’s Disease : Derivatives synthesized for the treatment of Alzheimer’s disease have shown enzyme inhibition activity against acetylcholinesterase (AChE), validating their potential as new drug candidates for this neurodegenerative disorder (Rehman et al., 2018).